Cas no 1342396-02-4 (5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1342396-02-4
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5915778
• PubChem ID: 63800809
• Update Time: 2025-05-26

5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1342396-02-4
• 5-amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS013112747
• EN300-804167
• 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H15N3O3/c1-2-3-11-6-7(10)8(14)12(4-5-13)9(11)15/h6,13H,2-5,10H2,1H3
• InChI Key： ZDYLIIXKFZVOQA-UHFFFAOYSA-N
• SMILES： O=C1N(C(C(=CN1CCC)N)=O)CCO

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1342396-02-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their versatile applications in drug design and development. The molecule's structure is characterized by a pyrimidine ring system with amino and hydroxyethyl substituents, making it a valuable substrate for further functionalization and exploration.

The synthesis of 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied in recent years. Researchers have employed various methodologies to optimize its production process. For instance, a study published in the *Journal of Organic Chemistry* highlighted the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The presence of an amino group and a hydroxyethyl substituent provides opportunities for bioisosteric replacements and drug delivery applications. A recent study in *Drug Discovery Today* explored its role as a scaffold for developing new anti-inflammatory agents. The compound's ability to modulate key inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown potential in materials science. Its unique electronic properties make it a suitable candidate for designing advanced materials such as conductive polymers and sensors. A research team at the University of California reported on its use as a building block for creating stimuli-responsive materials that can adapt to environmental changes like temperature and pH levels.

The structural versatility of this compound also extends to its ability to form supramolecular assemblies. A study published in *Angewandte Chemie* demonstrated that it can self-assemble into nanofibers under specific conditions. These nanofibers exhibit exceptional mechanical properties and have been proposed as templates for tissue engineering applications.

From an analytical standpoint, the characterization of 5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stability. These studies have also contributed to understanding its degradation pathways under various environmental conditions.

Looking ahead, the development of novel derivatives of this compound is expected to further expand its utility across diverse fields. Collaborative efforts between academic institutions and pharmaceutical companies are already underway to explore its potential as a lead compound in drug discovery programs.

In conclusion,5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2